Cas no 921213-00-5 (2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-)

• Product Name: 2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
• CAS No: 921213-00-5
• MF: C₁₀H₁₉O₅P
• MW: 250.228624582291
• CID: 745154
• PubChem ID: 71422341
• Update Time: 2025-04-19

2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
• methyl 4-diethoxyphosphorylpent-2-enoate
• 921213-00-5
• Methyl 4-(diethoxyphosphoryl)pent-2-enoate
• DTXSID60841370

• Inchi： 1S/C10H19O5P/c1-5-14-16(12,15-6-2)9(3)7-8-10(11)13-4/h7-9H,5-6H2,1-4H3
• InChI Key： JSRWVOIZSXHBMN-UHFFFAOYSA-N
• SMILES： P(C(C=CC(=O)OC)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 250.09701070g/mol
• Monoisotopic Mass: 250.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų